Cas no 1087784-71-1 (2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid)
1087784-71-1 structure
Product Name:2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid
CAS No:1087784-71-1
MF:C7H9NO5S
MW:219.215060949326
CID:4570723
PubChem ID:39870159
Update Time:2024-11-06
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid
- 3-Furancarboxylic acid, 4-(aminosulfonyl)-2,5-dimethyl-
- Metallo β-lactamase ligand 1
- Bacterial,β-lactamase,sulfamoyl,Metallo βlactamase ligand 1,Metallo β-lactamase ligand 1,Inhibitor,antibacterial,antibiotics,inhibit,carboxyl,Metallo β lactamase ligand 1
- HY-136306
- DA-75432
- 2,5-dimethyl-4-sulfamoyl-furan-3-carboxylic acid
- G13749
- TS-08896
- AKOS009315997
- 4-(aminosulfonyl)-2,5-dimethyl-3-furoic acid
- NO9
- CS-0128059
- Metallo beta-lactamase ligand 1
- SCHEMBL23732207
- Z381057648
- 2,5-dimethyl-4-sulfamoylfuran-3-carboxylicacid
- Metallo
- 1087784-71-1
- EN300-39529
- AB00996676-01
- A-lactamase ligand 1
- 2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid
-
- Inchi： 1S/C7H9NO5S/c1-3-5(7(9)10)6(4(2)13-3)14(8,11)12/h1-2H3,(H,9,10)(H2,8,11,12)
- InChI Key： YPWRJNLSEWKOGW-UHFFFAOYSA-N
- SMILES： O1C(C)=C(S(N)(=O)=O)C(C(O)=O)=C1C
Computed Properties
- Exact Mass: 219.02014356g/mol
- Monoisotopic Mass: 219.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 119Ų
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478098-25mg |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478098-50mg |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D478098-250mg |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM405405-250mg |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 95%+ | 250mg |
$188 | 2023-03-07 | |
| Chemenu | CM405405-500mg |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 95%+ | 500mg |
$334 | 2023-03-07 | |
| Chemenu | CM405405-1g |
2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid |
1087784-71-1 | 95%+ | 1g |
$466 | 2023-03-07 | |
| Enamine | EN300-39529-0.05g |
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid |
1087784-71-1 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-39529-0.1g |
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid |
1087784-71-1 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-39529-0.25g |
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid |
1087784-71-1 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-39529-0.5g |
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid |
1087784-71-1 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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